2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C16H10ClF3N2O2
• Molecular Weight: 354.71 g/mol
• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H10ClF3N2O2/c17-9-5-6-12(11(7-9)16(18,19)20)21-15(23)8-13-10-3-1-2-4-14(10)24-22-13/h1-7H,8H2,(H,21,23)
• InChI Key: JVWNZCHTPSDBBG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NC3=C(C=C(C=C3)Cl)C(F)(F)F

Description

2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide involves the modulation of glutamate receptors, specifically the AMPA and kainate receptors. This compound acts as a positive allosteric modulator of these receptors, which enhances their activity and leads to increased synaptic transmission and plasticity. Additionally, this compound has been shown to inhibit specific signaling pathways involved in cancer cell growth, such as the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide depend on the specific application and target of this compound. In neuroscience, this compound has been shown to enhance synaptic plasticity and improve learning and memory in animal models. In cancer research, this compound has been shown to inhibit cancer cell growth and induce apoptosis, or programmed cell death. However, the specific effects of this compound on different types of cancer cells and signaling pathways require further investigation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide in lab experiments include its ability to modulate glutamate receptors and inhibit specific signaling pathways involved in cancer cell growth. This compound has also been shown to have a favorable safety profile in animal models. However, the limitations of using this compound include its potential toxicity at high doses and the need for further investigation into its specific effects on different types of cancer cells and signaling pathways.

Future Directions

For research on 2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide include the development of new drugs based on this compound for the treatment of neurological disorders and cancer. Additionally, further investigation into the specific effects of this compound on different types of cancer cells and signaling pathways is needed to fully understand its potential as a cancer treatment. Furthermore, the development of new synthetic methods for this compound and its derivatives can lead to the discovery of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide involves the reaction of 4-chloro-2-(trifluoromethyl)aniline with 3-hydroxybenzoic acid in the presence of thionyl chloride and triethylamine. The resulting compound is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

2-(1,2-benzisoxazol-3-yl)-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of glutamate receptors, which play a crucial role in synaptic plasticity and learning and memory. In cancer research, this compound has been studied for its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.